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Compound of Interest

Compound Name: Aluminum ferrocyanide

Cat. No.: B095944

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling complex chemical compounds like Aluminum
Ferrocyanide (CAS 15669-30-4).[1][2] This guide provides essential, immediate safety and
logistical information, including operational and disposal plans to foster a safe and efficient
research environment.

Chemical Identifier:

e Name: Aluminum Ferrocyanide

e CAS Number: 15669-30-4[1][2]

e Molecular Formula: C18Al4Fe3N18[1]

Immediate Safety Concerns and Hazard Mitigation

Aluminum ferrocyanide, a complex inorganic compound, presents potential hazards primarily
associated with its ferrocyanide component. While ferrocyanide complexes are relatively stable,
they can release highly toxic hydrogen cyanide (HCN) gas upon contact with acids.[3][4] The
aluminum component, particularly if in a fine powder form, may pose risks of dust explosion
and respiratory irritation.[5][6]

Key Hazards:
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» Acute Toxicity: Ingestion, inhalation, or skin contact with cyanide compounds can be highly
toxic.[3][4]

e Reactivity: Contact with acids will liberate highly toxic and flammable hydrogen cyanide gas.

[31141[7]

» Environmental Hazard: Cyanide compounds are hazardous to the environment and require
specific disposal procedures.[8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure personnel safety. Double gloving is
highly recommended when handling cyanide compounds.[3][7]
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PPE Category Item Specifications

Chemical-resistant nitrile
Hand Protection Gloves gloves (double gloving
recommended).[3][4][71[9]

Safety glasses are the
minimum requirement.[3] Use

Eye Protection Safety Glasses/Goggles safety goggles and a face
shield where a splash or dust
hazard exists.[3][7][8]

A standard lab coat is required.
[3][9] A protective apron should

Body Protection Lab Coat/Apron be worn when there is a
possibility of being splashed.
[8]

Proper street clothing,

including long pants and

Foot Protection Closed-toe Shoes
closed-toe shoes, must be
worn.[3]
Use appropriate respiratory
) ) ) equipment for the
Respiratory Protection Respirator

concentration of cyanide dust

or gas that may be in the air.[8]

Operational Plan: Step-by-Step Handling Protocol

A designated and clearly marked area for working with cyanide compounds is essential for safe
handling.[3]

1. Preparation and Engineering Controls:

 All handling of Aluminum ferrocyanide, including weighing and transferring, must be
conducted within a certified laboratory chemical fume hood.[3][7][9]
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Ensure an emergency safety shower and eyewash station are accessible and have been
recently tested.[3]

Keep acids and other incompatible materials, such as strong oxidizing agents, separate from
the cyanide work area.[3][10][11]

. Handling Procedure:
Never work alone when handling cyanide compounds.[4][9]
Line the work area with absorbent, leak-proof bench pads.[9]
Keep containers of Aluminum ferrocyanide closed as much as possible.[9]

When weighing, if the balance cannot be in the fume hood, tare the container, add the
chemical inside the hood, close the container, and then weigh it.[4]

. Decontamination:
Decontaminate all surfaces, glassware, and equipment within the fume hood.[7]
First, clean with a pH 10 buffer solution.[3][7][9]
Follow with a freshly prepared 10% bleach solution.[7][9]

Wash hands thoroughly with soap and water after work is complete and after removing
gloves.[4][7]

Emergency and Disposal Plan

Emergency Procedures:
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Emergency Scenario

Immediate Action

Skin Contact

Remove contaminated clothing and rinse the
affected area with a safety shower for 15
minutes.[3][7]

Eye Contact

Flush eyes for 15 minutes using an emergency

eyewash station.[3][7]

Inhalation

Move the affected individual to fresh air
immediately.[4] If breathing is difficult, provide
oxygen.[12] Call 911 and inform them of a

cyanide exposure.[3]

Ingestion

Dilute with water or milk and seek immediate
medical attention.[12] Do not induce vomiting.
[10][11]

Spill

For small spills (<10 mg) inside a fume hood,
use an absorbent pad wetted with a pH 10
buffer solution to cover and wipe the spill.[9] For
larger spills or spills outside a hood, evacuate

the area and call emergency services.[4][9]

Fire

Use a dry chemical fire extinguisher.[7] Do not
use water, as some cyanide compounds can
react with water to produce hydrogen cyanide
gas.[7][8]

Disposal Plan:

All waste containing Aluminum ferrocyanide must be treated as hazardous waste.[3][7]

o Waste Segregation: Solid and liquid cyanide wastes must be stored in separate, dedicated,

and clearly labeled hazardous waste containers.[3]

» Solid Waste: All contaminated materials, such as gloves, bench pads, and paper towels,

must be placed in a designated solid waste container.[3][9]

» Liquid Waste: Unused solutions should be stored in a dedicated liquid waste container.
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o Disposal Request: Create hazardous waste tags for all waste containers and request pickup
from your institution's environmental health and safety department.[3]

Logical Workflow for PPE Selection

Caption: PPE selection workflow for handling Aluminum Ferrocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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